Cas no 879562-21-7 (1-Cyclopropanecarbonyl-2,3-dihydro-1h-indole-5-sulfonyl chloride)

• Product Name: 1-Cyclopropanecarbonyl-2,3-dihydro-1h-indole-5-sulfonyl chloride
• CAS No: 879562-21-7
• MF: C₁₂H₁₂ClNO₃S
• MW: 285.746581077576
• MDL: MFCD08687522
• CID: 2194791
• PubChem ID: 20109462
• Update Time: 2025-10-22

1-Cyclopropanecarbonyl-2,3-dihydro-1h-indole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropanecarbonyl-2,3-dihydro-1h-indole-5-sulfonyl chloride
• SCHEMBL14056278
• DB-363536
• 1-(Cyclopropanecarbonyl)indoline-5-sulfonylchloride
• 1-(Cyclopropylcarbonyl)-5-indolinesulfonyl chloride, AldrichCPR
• 1-cyclopropanecarbonyl-2,3-dihydroindole-5-sulfonyl chloride
• SB65124
• QZQRQRONDFXNPD-UHFFFAOYSA-N
• 1-(Cyclopropanecarbonyl)indoline-5-sulfonyl chloride
• 1-(cyclopropanecarbonyl)-2,3-dihydroindole-5-sulfonyl chloride
• E84266
• CS-0118948
• AKOS000301887
• 879562-21-7
• GS3174
• BS-53203
• 1-(Cyclopropylcarbonyl)-5-indolinesulfonyl chloride
• 1-(Cyclopropylcarbonyl)-2,3-dihydro-1H-indole-5-sulfonyl chloride (9CI, ACI)
• 112-443-8

• MDL： MFCD08687522
• Inchi： 1S/C12H12ClNO3S/c13-18(16,17)10-3-4-11-9(7-10)5-6-14(11)12(15)8-1-2-8/h3-4,7-8H,1-2,5-6H2
• InChI Key： QZQRQRONDFXNPD-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)CCN2C(C1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 285.0226421g/mol
• Monoisotopic Mass: 285.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.8Ų

1-Cyclopropanecarbonyl-2,3-dihydro-1h-indole-5-sulfonyl chloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-Cyclopropanecarbonyl-2,3-dihydro-1h-indole-5-sulfonyl chloride

Recent Advances in the Application of 1-Cyclopropanecarbonyl-2,3-dihydro-1H-indole-5-sulfonyl chloride (CAS 879562-21-7) in Medicinal Chemistry

The compound 1-Cyclopropanecarbonyl-2,3-dihydro-1H-indole-5-sulfonyl chloride (CAS 879562-21-7) has emerged as a key synthetic intermediate in recent medicinal chemistry research. This sulfonyl chloride derivative has attracted significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have demonstrated its utility as a building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and GPCR-targeted compounds.

Structural analysis reveals that the cyclopropanecarbonyl moiety contributes to the compound's unique three-dimensional geometry, while the sulfonyl chloride group provides an excellent handle for further derivatization. The indole scaffold itself is a privileged structure in medicinal chemistry, known to interact with numerous biological targets. This combination of features makes 879562-21-7 particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.

Recent publications in the Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2024) have highlighted novel synthetic routes to this compound with improved yields and purity. The optimized procedures typically involve the controlled chlorosulfonation of the corresponding indole precursor, followed by selective acylation at the 1-position. These methodological advances have made the compound more accessible for medicinal chemistry applications.

In terms of biological applications, several research groups have reported using 1-Cyclopropanecarbonyl-2,3-dihydro-1H-indole-5-sulfonyl chloride as a key intermediate in the synthesis of potential anticancer agents. A 2024 study published in European Journal of Medicinal Chemistry demonstrated its incorporation into novel VEGFR-2 inhibitors showing promising activity in in vitro angiogenesis assays. The sulfonamide derivatives obtained from this building block exhibited improved pharmacokinetic properties compared to previous generations of inhibitors.

Ongoing research is exploring the compound's potential in CNS drug discovery. Preliminary results presented at the 2023 ACS National Meeting suggest that derivatives of 879562-21-7 can cross the blood-brain barrier effectively, making them suitable candidates for the development of neuroprotective agents. The cyclopropane ring appears to contribute to this favorable CNS penetration profile while maintaining metabolic stability.

From a safety and handling perspective, recent Material Safety Data Sheet (MSDS) updates (2024) emphasize the need for proper precautions when working with this sulfonyl chloride compound. While it offers valuable synthetic utility, researchers should be aware of its moisture sensitivity and potential for exothermic reactions with nucleophiles. Proper storage conditions (under inert atmosphere at -20°C) are recommended for long-term stability.

The commercial availability of 1-Cyclopropanecarbonyl-2,3-dihydro-1H-indole-5-sulfonyl chloride has improved significantly in the past two years, with multiple specialty chemical suppliers now offering the compound in research quantities. Current market analysis suggests growing demand from both academic and industrial research groups, particularly in the areas of oncology and inflammation drug discovery.

Future research directions for this compound are likely to focus on expanding its applications in targeted protein degradation (PROTACs) and covalent inhibitor design. The reactive sulfonyl chloride group makes it particularly suitable for these emerging therapeutic modalities. Several patent applications filed in 2024 already suggest promising developments in these areas, though detailed results await publication in peer-reviewed journals.